Cas no 1804388-36-0 (2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1804388-36-0
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4911061
• Update Time: 2025-05-26

2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-5-3(1-12)2-14-6(13)4(5)7(15)16/h2H,(H2,13,14)(H,15,16)
• InChI Key： HNUGQWXXUYJHBH-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=C(C=1C(=O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid

2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1804388-36-0, known as 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and structural versatility. The molecule features a pyridine ring substituted with an amino group at position 2, a cyano group at position 5, a trifluoromethoxy group at position 4, and a carboxylic acid group at position 3. These substituents collectively contribute to its distinct chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as multi-component reactions and microwave-assisted synthesis. The incorporation of the trifluoromethoxy group introduces significant electron-withdrawing effects, enhancing the molecule's stability and reactivity. This feature makes it particularly valuable in applications requiring high thermal stability and selective reactivity. For instance, 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid has shown promise in the development of advanced materials for electronic devices, where its electronic properties are exploited to enhance device performance.

One of the most intriguing aspects of this compound is its potential in the field of medicinal chemistry. Researchers have recently explored its ability to act as a scaffold for drug design, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The amino and cyano groups provide sites for further functionalization, enabling the creation of bioactive derivatives with enhanced pharmacokinetic profiles. For example, studies have demonstrated that certain analogs of this compound exhibit potent inhibitory activity against key enzymes involved in disease progression.

In addition to its medicinal applications, 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid has also garnered attention in the field of agrochemistry. Its ability to interact with specific receptors in plant systems has led to investigations into its potential as a herbicide or plant growth regulator. Recent experiments have shown that this compound can modulate plant hormone signaling pathways, offering new avenues for sustainable agricultural practices.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the pyridine ring followed by sequential substitution reactions to introduce the desired functional groups. The use of environmentally friendly solvents and catalysts has become increasingly common in these syntheses, aligning with global efforts to promote green chemistry principles. Furthermore, advancements in computational chemistry have allowed researchers to predict the optimal reaction conditions for synthesizing this compound, significantly improving yields and reducing production costs.

From a toxicological perspective, 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid has undergone preliminary safety assessments to evaluate its potential risks to human health and the environment. Initial findings suggest that it exhibits low acute toxicity; however, further studies are required to fully understand its long-term effects and environmental fate.

In conclusion, 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid represents a versatile platform for innovation across multiple scientific disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern science and technology.